Cas no 1001112-68-0 (4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 1001112-68-0
• MF: C₁₅H₁₂FN₃
• MW: 253.274286270142
• CID: 1089966
• PubChem ID: 24794745
• Update Time: 2025-05-20

4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine
• 4-[5-[(4-fluorophenyl)methyl]-1H-pyrazol-3-yl]pyridine
• 4-[5-(4-Fluorobenzyl)-1H-pyrazol-3-yl]pyridine
• Pyridine, 4-[5-[(4-fluorophenyl)Methyl]-1H-pyrazol-3-yl]-
• DTXSID90647327
• 4-{5-[(4-Fluorophenyl)methyl]-1H-pyrazol-3-yl}pyridine
• SCHEMBL1602901
• 1001112-68-0
• RGQWNRLBTXGYOQ-UHFFFAOYSA-N

• Inchi： 1S/C15H12FN3/c16-13-3-1-11(2-4-13)9-14-10-15(19-18-14)12-5-7-17-8-6-12/h1-8,10H,9H2,(H,18,19)
• InChI Key： RGQWNRLBTXGYOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1=CC(C2C=CN=CC=2)=NN1

Computed Properties

• Exact Mass: 253.10152556g/mol
• Monoisotopic Mass: 253.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine

Recent Advances in the Study of 4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine (CAS: 1001112-68-0)

4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine (CAS: 1001112-68-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and oncological diseases. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of 4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine has been optimized in recent years, with a focus on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the efficiency of the pyrazole ring formation, a critical step in the synthesis of this compound. The study reported a yield improvement of 15% compared to traditional methods, which is significant for large-scale production.

Pharmacologically, this compound has shown promising activity as a modulator of key signaling pathways. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on the NF-κB pathway, which plays a central role in inflammation and cancer. In vitro studies using human cell lines demonstrated a dose-dependent reduction in pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis.

In the context of oncology, 4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine has been investigated for its anti-proliferative properties. A 2024 preclinical study in Molecular Cancer Therapeutics revealed that the compound induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. Notably, the study identified a synergistic effect when combined with standard chemotherapeutic agents, pointing to its potential as an adjunct therapy in cancer treatment regimens.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life, which may necessitate formulation improvements or structural modifications. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-(5-(4-Fluorobenzyl)-1H-pyrazol-3-yl)pyridine (CAS: 1001112-68-0) represents a compelling area of research in chemical biology and drug development. Its dual role in modulating inflammatory pathways and inhibiting cancer cell proliferation makes it a versatile candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic profile and validating its efficacy in advanced preclinical models.